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Compound of Interest

Compound Name:
2-Cyano-2-

(hydroxyimino)acetamide

Cat. No.: B1623587 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available solubility information

for 2-Cyano-2-(hydroxyimino)acetamide (CAS No: 3849-20-5). Due to a notable lack of

quantitative solubility data in publicly accessible literature, this document focuses on presenting

the known physicochemical properties, qualitative solubility characteristics, and a standardized

experimental protocol for determining solubility.

Physicochemical Properties
A summary of the key physicochemical properties of 2-Cyano-2-(hydroxyimino)acetamide is

presented in Table 1. This data is essential for understanding the compound's general behavior

and for the design of solubility experiments.
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Property Value Source

Molecular Formula C₃H₃N₃O₂ PubChem[1][2]

Molecular Weight 113.08 g/mol PubChem[1][2]

Melting Point 183 °C (decomposes) LookChem[3]

Appearance
White to off-white crystalline

powder (typical)
N/A

pKa (Predicted) 7.96 ± 0.10 LookChem[3]

LogP (Predicted) -0.474 LookChem[3]

Solubility Profile
Quantitative Solubility Data
Exhaustive searches of scientific databases and chemical literature did not yield specific

quantitative solubility data for 2-Cyano-2-(hydroxyimino)acetamide in various solvents. The

solubility of this compound has not been extensively reported in terms of g/100 mL, mol/L, or

other standard units of concentration at different temperatures.

Qualitative Solubility Information
Qualitative insights into the solubility of 2-Cyano-2-(hydroxyimino)acetamide and its salts can

be inferred from synthetic procedures described in patent literature. A process for producing

salts of 2-cyano-2-hydroxyiminoacetamide involves slurrying the free oxime in water, which

suggests that the compound itself has limited solubility in aqueous media.[4] The same patent

also describes the formation of insoluble salts (e.g., zinc and manganese salts) by reacting a

water-soluble salt, such as the sodium salt of 2-cyano-2-hydroxyiminoacetamide, with the

corresponding metal salt in an aqueous solution.[4] This indicates that the sodium salt of 2-
Cyano-2-(hydroxyimino)acetamide is water-soluble.[4]

Based on these observations, a general qualitative solubility profile can be summarized as

follows:

2-Cyano-2-(hydroxyimino)acetamide (Free Oxime): Likely sparingly soluble in water.
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Sodium Salt of 2-Cyano-2-(hydroxyimino)acetamide: Soluble in water.[4]

The solubility in organic solvents has not been documented and would require experimental

determination.

Experimental Protocol for Solubility Determination
(Gravimetric Method)
The following is a detailed, generalized protocol for determining the solubility of a solid

compound like 2-Cyano-2-(hydroxyimino)acetamide in a given solvent. This method, known

as the isothermal equilibrium method or gravimetric method, is a standard and reliable

technique.

Objective: To determine the equilibrium solubility of 2-Cyano-2-(hydroxyimino)acetamide in a

specific solvent at a controlled temperature.

Materials:

2-Cyano-2-(hydroxyimino)acetamide (pure solid)

Solvent of interest (e.g., water, ethanol, acetone)

Analytical balance (± 0.0001 g)

Thermostatic water bath or incubator with shaker

Vials or flasks with airtight seals

Syringes with filters (e.g., 0.45 µm PTFE or nylon)

Drying oven

Pre-weighed weighing dishes or vials

Procedure:

Preparation:
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Set the thermostatic water bath to the desired experimental temperature (e.g., 25 °C, 37

°C).

Add an excess amount of solid 2-Cyano-2-(hydroxyimino)acetamide to a series of vials.

The excess solid is crucial to ensure that a saturated solution is achieved.

Add a known volume or mass of the chosen solvent to each vial.

Equilibration:

Securely seal the vials to prevent solvent evaporation.

Place the vials in the thermostatic shaker bath and agitate them for a predetermined

period (e.g., 24, 48, or 72 hours) to ensure that equilibrium is reached. The time required

for equilibration should be determined experimentally by taking measurements at different

time points until the concentration remains constant.

Sample Collection and Filtration:

Once equilibrium is reached, stop the agitation and allow the vials to stand in the water

bath for a sufficient time (e.g., 2-4 hours) to allow the excess solid to settle.

Carefully withdraw a known volume of the supernatant (the clear, saturated solution) using

a pre-warmed syringe to prevent premature crystallization.

Immediately pass the solution through a syringe filter into a pre-weighed, clean, and dry

vial. This step is critical to remove any undissolved solid particles.

Solvent Evaporation and Mass Determination:

Accurately weigh the vial containing the filtered saturated solution to determine the mass

of the solution.

Place the vial in a drying oven at a temperature sufficient to evaporate the solvent without

decomposing the solute. The temperature should be below the melting/decomposition

point of 2-Cyano-2-(hydroxyimino)acetamide. A vacuum oven can be used to facilitate

drying at a lower temperature.
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Continue drying until a constant mass is achieved, indicating that all the solvent has been

removed.

Weigh the vial containing the dry solid residue.

Calculation of Solubility:

The mass of the dissolved solid is the final mass of the vial plus residue minus the initial

mass of the empty vial.

The mass of the solvent is the mass of the saturated solution minus the mass of the

dissolved solid.

Solubility can be expressed in various units, for example:

g / 100 g of solvent: (mass of residue / mass of solvent) * 100

g / 100 mL of solvent: (mass of residue / volume of solvent) * 100 (requires knowing the

solvent density at the experimental temperature)

mol / L: (moles of residue / volume of solution in L)

Visualization of Experimental Workflow
The following diagram illustrates the key steps in the gravimetric method for solubility

determination.
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1. Preparation

2. Equilibration

3. Sampling & Filtration

4. Analysis

Add excess solute to vial

Add known amount of solvent

Seal vial and place in
thermostatic shaker

Agitate until equilibrium
is reached (e.g., 24-72h)

Allow excess solid to settle

Withdraw supernatant with
a pre-warmed syringe

Filter into a pre-weighed vial

Weigh the vial with the
saturated solution

Evaporate solvent in oven
until constant mass

Weigh the vial with the
dry solute residue

calc

Calculate Solubility

Click to download full resolution via product page

Caption: Workflow for Gravimetric Solubility Determination.
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Conclusion
While quantitative solubility data for 2-Cyano-2-(hydroxyimino)acetamide is not readily

available in the current body of scientific literature, qualitative evidence suggests it is sparingly

soluble in water, whereas its sodium salt is water-soluble. For researchers and drug

development professionals requiring precise solubility values, experimental determination is

necessary. The provided gravimetric method offers a robust and standard protocol for obtaining

this critical data. Further research to quantify the solubility of this compound in a range of

pharmaceutically and industrially relevant solvents is highly encouraged.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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